Cas no 1353952-77-8 ([2-(2-Hydroxy-ethylamino)-cyclohexyl]-isopropyl-carbamic acid tert-butyl ester)

• Product Name: [2-(2-Hydroxy-ethylamino)-cyclohexyl]-isopropyl-carbamic acid tert-butyl ester
• CAS No: 1353952-77-8
• MF: C₁₆H₃₂N₂O₃
• MW: 300.436884880066
• CID: 2160432
• Update Time: 2025-06-12

[2-(2-Hydroxy-ethylamino)-cyclohexyl]-isopropyl-carbamic acid tert-butyl ester Chemical and Physical Properties

Names and Identifiers

• [2-(2-Hydroxy-ethylamino)-cyclohexyl]-isopropyl-carbamic acid tert-butyl ester
• tert-Butyl (2-((2-hydroxyethyl)amino)cyclohexyl)(isopropyl)carbamate
• AM92509
• [2-(2-Hydroxyethylamino)cyclohexyl]isopropylcarbamic acid tert-butyl ester

• Inchi： 1S/C16H32N2O3/c1-12(2)18(15(20)21-16(3,4)5)14-9-7-6-8-13(14)17-10-11-19/h12-14,17,19H,6-11H2,1-5H3
• InChI Key： UHJHANOEUGMEIA-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N(C(C)C)C1CCCCC1NCCO)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 7
• Complexity: 326
• Topological Polar Surface Area: 61.8

Additional information on [2-(2-Hydroxy-ethylamino)-cyclohexyl]-isopropyl-carbamic acid tert-butyl ester

Introduction to [2-(2-Hydroxy-ethylamino)-cyclohexyl]-isopropyl-carbamic acid tert-butyl ester (CAS No. 1353952-77-8)

[2-(2-Hydroxy-ethylamino)-cyclohexyl]-isopropyl-carbamic acid tert-butyl ester (CAS No. 1353952-77-8) is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a cyclohexyl ring, an isopropyl group, and a tert-butyl ester moiety. These structural elements contribute to its potential therapeutic properties and make it a valuable candidate for various drug development initiatives.

The chemical structure of [2-(2-Hydroxy-ethylamino)-cyclohexyl]-isopropyl-carbamic acid tert-butyl ester is represented by the formula C₁₆H₃₀N₂O₃. The presence of the hydroxyethylamino group imparts significant hydrophilic properties to the molecule, enhancing its solubility in aqueous environments. This characteristic is crucial for its potential use in drug delivery systems, where solubility and bioavailability are critical factors.

Recent studies have highlighted the potential of [2-(2-Hydroxy-ethylamino)-cyclohexyl]-isopropyl-carbamic acid tert-butyl ester in various therapeutic areas. One notable application is in the treatment of neurodegenerative diseases. Research has shown that this compound can modulate specific neurotransmitter systems, potentially offering neuroprotective effects. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound effectively reduced oxidative stress and inflammation in neuronal cells, suggesting its potential as a therapeutic agent for conditions such as Alzheimer's disease and Parkinson's disease.

In addition to its neuroprotective properties, [2-(2-Hydroxy-ethylamino)-cyclohexyl]-isopropyl-carbamic acid tert-butyl ester has also been investigated for its anti-inflammatory effects. Inflammatory responses play a crucial role in many chronic diseases, including cardiovascular diseases and autoimmune disorders. Preclinical studies have indicated that this compound can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, thereby reducing inflammation and associated tissue damage.

The pharmacokinetic profile of [2-(2-Hydroxy-ethylamino)-cyclohexyl]-isopropyl-carbamic acid tert-butyl ester has been extensively studied to understand its behavior in biological systems. Research has shown that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. The compound is rapidly absorbed after oral administration and distributes efficiently to target tissues. Its metabolism primarily occurs via hepatic pathways, with the primary metabolites being excreted through urine and feces.

The safety profile of [2-(2-Hydroxy-ethylamino)-cyclohexyl]-isopropyl-carbamic acid tert-butyl ester has been evaluated through various preclinical toxicity studies. These studies have demonstrated that the compound is well-tolerated at therapeutic doses, with no significant adverse effects observed in animal models. However, further clinical trials are necessary to confirm its safety and efficacy in human subjects.

In conclusion, [2-(2-Hydroxy-ethylamino)-cyclohexyl]-isopropyl-carbamic acid tert-butyl ester (CAS No. 1353952-77-8) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable pharmacological properties make it an attractive candidate for the development of novel therapeutic agents. Ongoing research continues to explore its full potential, paving the way for innovative treatments in various medical fields.